Cas no 116069-92-2 (Benzene, 1-(bromomethyl)-3-methyl-5-nitro-)

• Product Name: Benzene, 1-(bromomethyl)-3-methyl-5-nitro-
• CAS No: 116069-92-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1205293
• PubChem ID: 23001419
• Update Time: 2025-04-20

Benzene, 1-(bromomethyl)-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromomethyl)-3-methyl-5-nitro-
• 1-(bromomethyl)-3-methyl-5-nitrobenzene
• 5-methyl-3-nitrobenzyl bromide
• SCHEMBL1099443
• 5-Methyl-3-nitrobenzylbromide
• 3-methyl-5-nitrobenzyl bromide
• 116069-92-2
• DTXSID30629506
• HAZNQZPKIIYODB-UHFFFAOYSA-N
• EN300-4263435
• DB-306799

• Inchi： 1S/C8H8BrNO2/c1-6-2-7(5-9)4-8(3-6)10(11)12/h2-4H,5H2,1H3
• InChI Key： HAZNQZPKIIYODB-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14